Cas no 30418-63-4 (Cyclohexanone,2,6-dichloro-)

• Product Name: Cyclohexanone,2,6-dichloro-
• CAS No: 30418-63-4
• MF: C₆H₈Cl₂O
• MW: 167.033120155334
• CID: 297647
• PubChem ID: 12512502
• Update Time: 2025-04-19

Cyclohexanone,2,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2,6-dichloro-
• 2,6-Dichlorocyclohexanone
• 2,6-dichlorocyclohexan-1-one
• trans-2,6-dichlorocyclohexanone
• cyclohexanone, 2,6-dichloro-
• 30418-63-4
• MNOLFQQEONPNAT-UHFFFAOYSA-N
• DTXSID501312249
• cyclohexanone, 2,6-dichloro
• SCHEMBL11773986

• Inchi： 1S/C6H8Cl2O/c7-4-2-1-3-5(8)6(4)9/h4-5H,1-3H2
• InChI Key： MNOLFQQEONPNAT-UHFFFAOYSA-N
• SMILES： ClC1C(C(CCC1)Cl)=O

Computed Properties

• Exact Mass: 165.99534
• Monoisotopic Mass: 165.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07